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Compound of Interest

Compound Name: Methyl 16-methyloctadecanoate

Cat. No.: B1615565

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This document provides immediate and essential safety and logistical information
for handling Methyl 16-methyloctadecanoate, including detailed operational and disposal
plans.

Chemical and Physical Properties

Methyl 16-methyloctadecanoate, also known as methyl 16-methylheptadecanoate, is a fatty
acid methyl ester (FAME).[1] While specific hazard data for this compound is limited, its
properties are comparable to other long-chain FAMES. It is characterized as a waxy, colorless,
and odorless solid at room temperature.[1] According to the Globally Harmonized System
(GHS), it is not classified as a hazardous substance.[2]
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Property Value

Molecular Formula C19H3802[2]

Molecular Weight 298.5 g/mol [2]

Appearance Colorless to white waxy solid[1]

Insoluble in water; soluble in organic solvents

Solubility like methanol, ethanol, and dimethyl sulfoxide.

[1]

- Stable under standard ambient conditions;
Stability
recommended storage at -20°C.[1]

Personal Protective Equipment (PPE)

When handling Methyl 16-methyloctadecanoate, the following personal protective equipment
Is essential to ensure personal safety and prevent contamination.

Equipment Specification Rationale

o Protects against accidental
) Safety goggles with side )
Eye Protection ) splashes which may cause
protection. o
irritation.

Prevents skin contact.

o Although not classified as a
) Liquid-tight gloves (e.g., o
Hand Protection trile) skin irritant, good laboratory
nitrile).
practice dictates avoiding

direct contact.

. Protects clothing and skin from
Body Protection Laboratory coat. _ _
potential spills.

_ _ Necessary only if aerosols or Inhalation of fine particles or
Respiratory Protection _ _ ,
mists are formed. mists should be avoided.

Operational Plan: Step-by-Step Handling Protocol
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A systematic approach to handling Methyl 16-methyloctadecanoate is crucial for both
experimental success and laboratory safety.

e Preparation:
o Ensure the work area, typically a chemical fume hood, is clean and uncluttered.

o Verify that all necessary equipment, including PPE, is readily available and in good
condition.

o Have spill containment materials, such as absorbent pads, within easy reach.

e Handling:

[e]

Wear the appropriate PPE as specified in the table above.

o

Use a spatula or other suitable utensil to transfer the solid compound.

[¢]

If heating the substance, do so in a well-ventilated area, preferably within a fume hood, to
avoid inhalation of any potential vapors.

[¢]

Avoid direct contact with the skin and eyes. In case of accidental contact, rinse the
affected area thoroughly with water.[3]

o Storage:
o Store Methyl 16-methyloctadecanoate in a tightly sealed container.

o For long-term stability, it is recommended to store the compound at -20°C in a dry
environment.[1]

o Keep away from strong oxidizing agents.
Disposal Plan

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental
responsibility.
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o Waste Collection:

o Collect all waste material, including any unused compound and contaminated
consumables (e.g., gloves, absorbent pads), in a designated and clearly labeled
hazardous waste container.

» Disposal Procedure:

o Dispose of the chemical waste in accordance with local, regional, and national regulations.
[4][5] Do not mix with other waste streams unless explicitly permitted.

o Consult your institution's environmental health and safety (EHS) department for specific
disposal protocols.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Methyl 16-
methyloctadecanoate in a laboratory setting.
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Handling Workflow for Methyl 16-methyloctadecanoate

Preparation
- Clean workspace
- Assemble PPE
- Prepare spill kit

:

Handling
- Wear appropriate PPE
- Transfer solid carefully
- Use fume hood if heating

Storage
- Tightly sealed container
- Store at -20°C
- Away from oxidizers

Experimentation

Waste Collection
- Designated container
- Label appropriately

Disposal

- Follow institutional EHS protocols
- Adhere to local regulations

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling Methyl 16-methyloctadecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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